![molecular formula C15H18N2O2 B7508071 N-(2-methylbutan-2-yl)-2-oxo-1H-quinoline-3-carboxamide](/img/structure/B7508071.png)
N-(2-methylbutan-2-yl)-2-oxo-1H-quinoline-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-methylbutan-2-yl)-2-oxo-1H-quinoline-3-carboxamide, also known as ESI-09, is a synthetic small molecule that has been shown to selectively inhibit the activity of Epithelial Sodium Channels (ENaC). ENaC plays a crucial role in the regulation of sodium and water homeostasis in various epithelial tissues, including the lungs, kidneys, and colon. Therefore, ESI-09 has garnered significant attention as a potential therapeutic agent for the treatment of various diseases, including cystic fibrosis, hypertension, and edema.
Mechanism of Action
N-(2-methylbutan-2-yl)-2-oxo-1H-quinoline-3-carboxamide exerts its effects by binding to a specific site on the extracellular domain of ENaC, leading to a conformational change that inhibits channel activity. This results in a reduction in sodium and water reabsorption, leading to improved fluid clearance in various epithelial tissues.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including reduced sodium and water reabsorption, improved lung function, and reduced blood pressure. Additionally, this compound has been shown to reduce inflammation and oxidative stress in various preclinical models.
Advantages and Limitations for Lab Experiments
N-(2-methylbutan-2-yl)-2-oxo-1H-quinoline-3-carboxamide has several advantages for use in lab experiments, including its selectivity for ENaC, its ability to improve fluid clearance in various epithelial tissues, and its potential therapeutic applications for various diseases. However, there are also some limitations to using this compound in lab experiments, including its relatively low potency and the need for further optimization to improve its pharmacokinetic properties.
Future Directions
There are several future directions for research on N-(2-methylbutan-2-yl)-2-oxo-1H-quinoline-3-carboxamide, including further optimization of its pharmacokinetic properties, evaluation of its safety and efficacy in clinical trials, and investigation of its potential therapeutic applications for various diseases. Additionally, further studies are needed to elucidate the underlying mechanisms of this compound's effects on ENaC and to identify potential off-target effects.
Synthesis Methods
N-(2-methylbutan-2-yl)-2-oxo-1H-quinoline-3-carboxamide can be synthesized through a multi-step process that involves the reaction of 2-methylbutan-2-amine with 2-chloroquinoline-3-carboxylic acid, followed by cyclization and subsequent acylation. The final product is obtained through purification and isolation steps.
Scientific Research Applications
N-(2-methylbutan-2-yl)-2-oxo-1H-quinoline-3-carboxamide has been extensively studied in various preclinical models, including in vitro and in vivo experiments. In vitro studies have demonstrated that this compound can selectively inhibit ENaC activity without affecting other ion channels or transporters. In vivo studies have shown that this compound can improve lung function in a mouse model of cystic fibrosis and reduce blood pressure in hypertensive rats.
Properties
IUPAC Name |
N-(2-methylbutan-2-yl)-2-oxo-1H-quinoline-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O2/c1-4-15(2,3)17-14(19)11-9-10-7-5-6-8-12(10)16-13(11)18/h5-9H,4H2,1-3H3,(H,16,18)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNNYEFHFIRRNJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(C)NC(=O)C1=CC2=CC=CC=C2NC1=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.